Cas no 2138345-40-9 (Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester)

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester is a specialized carbamate ester derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a cyclobutyl ketone moiety and a tert-butyl ester group, offering steric protection and controlled reactivity. The compound’s N-ethyl substitution enhances lipophilicity, which may improve membrane permeability in bioactive applications. The tert-butyl ester provides stability under basic conditions while remaining cleavable under acidic conditions, making it useful in protecting group strategies. This compound is of interest for the development of prodrugs or intermediates in medicinal chemistry due to its balanced reactivity and functional group compatibility. Proper handling and storage are recommended to maintain stability.

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester structure

2138345-40-9 structure

Product Name:Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester

CAS No:2138345-40-9

MF:C₁₄H₂₅NO₃

MW:255.353204488754

CID:5294494

Update Time:2025-06-11

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H25NO3/c1-6-15(13(17)18-14(3,4)5)10(2)12(16)11-8-7-9-11/h10-11H,6-9H2,1-5H3
- InChI Key： DUZCYVPCVDXHDM-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)N(C(C)C(C1CCC1)=O)CC

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-795817-0.05g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	0.05g	$888.0	2024-05-22
Enamine	EN300-795817-0.1g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	0.1g	$930.0	2024-05-22
Enamine	EN300-795817-0.25g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	0.25g	$972.0	2024-05-22
Enamine	EN300-795817-0.5g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	0.5g	$1014.0	2024-05-22
Enamine	EN300-795817-1.0g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	1.0g	$1057.0	2024-05-22
Enamine	EN300-795817-2.5g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	2.5g	$2071.0	2024-05-22
Enamine	EN300-795817-5.0g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	5.0g	$3065.0	2024-05-22
Enamine	EN300-795817-10.0g	tert-butyl N-(1-cyclobutyl-1-oxopropan-2-yl)-N-ethylcarbamate	2138345-40-9	95%	10.0g	$4545.0	2024-05-22

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡

Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

Additional information on Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS: 2138345-40-9)

Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS: 2138345-40-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations aimed at exploring its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester, with particular emphasis on improving yield and purity. Advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, have been employed to achieve high-efficiency production. Researchers have also investigated the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations. Preliminary results suggest that the compound exhibits favorable stability profiles, making it a promising candidate for further development.

In addition to its synthetic aspects, the biological activity of Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester has been a key area of investigation. Recent in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on certain proteases and kinases, which are often targeted in the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. These findings highlight the compound's therapeutic potential and warrant further exploration in preclinical models.

Moreover, the pharmacokinetic properties of Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester have been evaluated in recent studies. Initial data indicate that the compound exhibits moderate bioavailability and a favorable metabolic profile, with minimal toxicity observed in cell-based assays. These properties are essential for its progression into later stages of drug development. Researchers are now focusing on optimizing the compound's pharmacokinetic parameters to enhance its efficacy and reduce potential side effects.

The potential applications of Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester extend beyond its immediate therapeutic uses. Recent research has explored its role as a building block in the synthesis of more complex molecules, particularly in the development of novel drug candidates. Its unique chemical structure allows for versatile modifications, enabling the creation of derivatives with enhanced biological activity. This approach has opened new avenues for the discovery of next-generation pharmaceuticals.

In conclusion, Carbamic acid, N-(2-cyclobutyl-1-methyl-2-oxoethyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS: 2138345-40-9) represents a promising compound in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties underscore its potential as a therapeutic agent and a valuable tool in drug discovery. Future studies should focus on further elucidating its mechanisms of action and exploring its applications in diverse therapeutic areas. The continued investigation of this compound is expected to yield significant contributions to the field.